![molecular formula C10H22ClNO B6224443 3,3-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride CAS No. 2763751-30-8](/img/new.no-structure.jpg)
3,3-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride
Overview
Description
3,3-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride is a chemical compound with a complex structure that includes a cyclohexane ring, a hydroxyl group, and a methylamino group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,3-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride typically involves multiple steps. One common method involves the reaction of cyclohexanone with methylamine in the presence of a reducing agent to form the intermediate 3,3-dimethyl-1-[(methylamino)methyl]cyclohexanone. This intermediate is then reduced to the corresponding alcohol using a suitable reducing agent such as sodium borohydride. The final step involves the conversion of the alcohol to its hydrochloride salt by treatment with hydrochloric acid .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for precise control of reaction conditions, and efficient purification techniques to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
3,3-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different alcohol derivatives.
Substitution: The methylamino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce various alcohol derivatives .
Scientific Research Applications
3,3-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of other complex molecules.
Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Mechanism of Action
The mechanism of action of 3,3-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride involves its interaction with specific molecular targets in biological systems. The compound can bind to receptors or enzymes, altering their activity and leading to various physiological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Similar Compounds
3-Dimethylamino-1-propanol: A similar compound with a simpler structure, used in various chemical syntheses.
2-Dimethylaminoethanol: Another related compound with applications in the production of pharmaceuticals and other chemicals.
Uniqueness
3,3-dimethyl-1-[(methylamino)methyl]cyclohexan-1-ol hydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties. Its cyclohexane ring and the presence of both hydroxyl and methylamino groups make it a versatile compound for various applications .
Properties
CAS No. |
2763751-30-8 |
|---|---|
Molecular Formula |
C10H22ClNO |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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